Cas no 3779-27-9 (2,2'-Bithiophene-5-Carboxaldehyde)

2,2'-Bithiophene-5-Carboxaldehyde is a versatile organic compound with significant synthetic utility. Its unique bithiophene core offers high electron density, facilitating numerous transformations. This aldehyde derivative is prized for its ability to participate in various cross-coupling reactions, making it an essential building block in the synthesis of complex organic molecules. Its structural stability and tunable reactivity make it a valuable tool in the development of novel materials and pharmaceuticals.

2,2'-Bithiophene-5-Carboxaldehyde structure

3779-27-9 structure

Product Name:2,2'-Bithiophene-5-Carboxaldehyde

CAS No:3779-27-9

MF:C₉H₆OS₂

MW:194.273339748383

MDL:MFCD00052294

CID:305891

PubChem ID:24880877

Update Time:2025-07-25

2,2'-Bithiophene-5-Carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- [2,2'-Bithiophene]-5-carbaldehyde
- BUTTPARK 29\08-48
- 5-FORMYL-2,2'-BITHIOPHENE
- 5-(THIEN-2-YL)-2-THIOPHENECARBALDEHYDE
- AKOS BAR-0540
- 2,2'-BITHIENYL-5-CARBOXALDEHYDE
- 2,2'-BITHIOPHENE-5-CARBALDEHYDE
- TIMTEC-BB SBB003601
- 2,2'-Bithiophene-5-carboxaldehyde
- [2,2'-Bithiophene]-5-carboxaldehyde
- 5-thiophen-2-ylthiophene-2-carbaldehyde
- 2,2′-Bithiophene-5-carboxaldehyde
- 2,2-Bithiophene-5-carboxaldehyde
- NSC630688
- (2,2'-Bithiophene)-5-carboxaldehyde
- 5-(2-thienyl)thiophene-2-carbaldehyde
- MLS002702914
- 5-(thiophen-2-yl)thiophene-2-carbaldehyde
- FYBWRAXKYXTOQC-UHFFFAOYSA-N
- NCIChal_000011
- 5-formyl-2,2'bith
- BDBM50071928
- Z235539706
- A823875
- AC-27875
- PS-11607
- W-200333
- 5-(Thien-2-yl)-thiophene-2-carboxaldehyde
- FT-0609143
- B1838
- NSC-630688
- [2,2'']Bithiophenyl-5-carbaldehyde
- 5-thiophen-2-ylthiophen-2-carbaldehyd
- AKOS001612916
- EN300-745525
- SY050627
- NCI60_009989
- CHEMBL314090
- MFCD00052294
- DTXSID70191237
- CCG-36213
- 2,2-Bithienyl-5-carboxaldehyde
- Thiophene-2-carboxaldehyde, 5-(2-thienyl)-
- CS-0155520
- 3779-27-9
- 2,2 inverted exclamation mark -Bithiophene-5-carboxaldehyde
- BP-12379
- {[2,2'-Bithiophene]-5-carboxaldehyde}
- 5-formyl-2,2'bithiophene
- 2,2'-Bithiophene-5-carboxaldehyde, 98%
- SMR001566729
- GEO-00371
- C9H6OS2
- cid_364428
- SCHEMBL223830
- DTXCID80113728
- DB-019606
- 2,2\\'-BITHIOPHENE-5-CARBOXALDEHYDE
- 2,2'-Bithiophene-5-Carboxaldehyde
- MDL： MFCD00052294
- Inchi： 1S/C9H6OS2/c10-6-7-3-4-9(12-7)8-2-1-5-11-8/h1-6H
- InChI Key： FYBWRAXKYXTOQC-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC=C1C1=CC=CS1

Computed Properties

Exact Mass: 193.98600
Monoisotopic Mass: 193.98600716g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.8
Topological Polar Surface Area: 73.6

Experimental Properties

Melting Point: 55-58 °C (lit.)
Boiling Point: 210°C/18mmHg(lit.)
Flash Point: >230 °F
PSA: 73.55000
LogP: 3.28910

2,2'-Bithiophene-5-Carboxaldehyde Security Information

Hazard Statement： Irritant
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S24/25
Hazardous Material Identification：
HazardClass：IRRITANT
Safety Term：S24/25

2,2'-Bithiophene-5-Carboxaldehyde Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2'-Bithiophene-5-Carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	013432-1g	2,2'-Bithienyl-5-carboxaldehyde	3779-27-9	95%	1g	￡25.00	2022-02-28
Fluorochem	013432-5g	2,2'-Bithienyl-5-carboxaldehyde	3779-27-9	95%	5g	￡99.00	2022-02-28
Fluorochem	013432-25g	2,2'-Bithienyl-5-carboxaldehyde	3779-27-9	95%	25g	￡390.00	2022-02-28
TRC	B591365-50mg	2,2'-Bithiophene-5-Carboxaldehyde	3779-27-9		50mg	$ 50.00	2022-06-07
TRC	B591365-100mg	2,2'-Bithiophene-5-Carboxaldehyde	3779-27-9		100mg	$ 65.00	2022-06-07
TRC	B591365-500mg	2,2'-Bithiophene-5-Carboxaldehyde	3779-27-9		500mg	$ 115.00	2022-06-07
BAI LING WEI Technology Co., Ltd.	107292-250MG	2,2'-Bithiophene-5-carboxaldehyde, 98%	3779-27-9	98%	250MG	￥ 147	2022-04-26
BAI LING WEI Technology Co., Ltd.	107292-1G	2,2'-Bithiophene-5-carboxaldehyde, 98%	3779-27-9	98%	1G	￥ 435	2022-04-26
BAI LING WEI Technology Co., Ltd.	107292-5G	2,2'-Bithiophene-5-carboxaldehyde, 98%	3779-27-9	98%	5G	￥ 1973	2022-04-26
Chemenu	CM199706-25g	2,2'-Bithiophene-5-carbaldehyde	3779-27-9	95%	25g	$410	2021-08-05

2,2'-Bithiophene-5-Carboxaldehyde Suppliers

Amadis Chemical Company Limited

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(CAS:3779-27-9)2,2'-Bithiophene-5-Carboxaldehyde

Order Number:A823875

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:18

Price ($):346.0

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Product Official Link

Suzhou Senfeida Chemical Co., Ltd

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(CAS:3779-27-9)2,2'-BITHIOPHENE-5-CARBOXALDEHYDE

Order Number:sfd2164

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

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